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Compound of Interest

Compound Name: 3-Methoxybenzoyl chloride

Cat. No.: B122103 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Methoxybenzoyl Chloride

This guide provides a comprehensive overview of the core physical properties of 3-
Methoxybenzoyl chloride, tailored for researchers, scientists, and professionals in drug

development. The information is presented to facilitate easy access and comparison, with

detailed experimental protocols for key property determination.

Core Physical Properties
3-Methoxybenzoyl chloride, also known as m-anisoyl chloride, is a chemical intermediate

utilized in the synthesis of various organic compounds.[1] It plays a role in the development of

molecules targeting Alzheimer's disease and in the optimization of inhibitors for cancer

research. The compound is a clear, colorless to light yellow liquid at room temperature.[2]

A summary of its key physical properties is presented in the table below.
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Physical Property Value Units Notes

Molecular Formula C₈H₇ClO₂ [2]

Molecular Weight 170.59 g/mol [2]

CAS Number 1711-05-3 [2]

Appearance
Clear colorless to light

yellow liquid
[1][2]

Boiling Point 123-125 °C at 15 mmHg[1][2]

128-129 °C at 8 mmHg[3]

184-186 °C at 750 mmHg[3]

Density 1.214 g/mL at 25 °C[2]

Refractive Index 1.558 n20/D [2]

Flash Point 92 °C Closed cup[4]

Solubility

Soluble in chloroform.

[2] Reacts with water.

[2][5] Slightly soluble

in ethyl acetate.[2][6]

Note on Melting Point: While most sources describe 3-Methoxybenzoyl chloride as a liquid at

room temperature, one source reports a melting point of 101-104 °C.[1] This information is

likely an error or refers to a different substance, as it contradicts the other reported physical

properties, particularly its state as a liquid at 25°C.

Experimental Protocols
Accurate determination of physical properties is crucial for the successful application of

chemical compounds in research and development. Below are detailed methodologies for

measuring the key physical properties of 3-Methoxybenzoyl chloride.

Determination of Boiling Point (Thiele Tube Method)
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The Thiele tube method is a convenient technique for determining the boiling point of a small

quantity of liquid.[7]

Apparatus:

Thiele tube

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Mineral oil or other suitable heating bath fluid

Procedure:

A few milliliters of 3-Methoxybenzoyl chloride are placed into the small test tube.[8]

A capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.[9]

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is clamped so that it is immersed in the heating fluid within the Thiele tube.[9]

The side arm of the Thiele tube is gently heated, causing the bath fluid to circulate and heat

the sample evenly.[9]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is stopped, and the bath is allowed to cool slowly.
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The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[7]

Determination of Density (Pycnometer Method)
A pycnometer, or specific gravity bottle, is used to accurately determine the density of a liquid.

[10][11]

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Thermometer

Water bath

Procedure:

The clean, dry pycnometer is accurately weighed (m₁).[12]

The pycnometer is filled with distilled water of a known temperature and weighed again (m₂).

The pycnometer is emptied, dried thoroughly, and then filled with 3-Methoxybenzoyl
chloride at the same temperature.

The filled pycnometer is weighed (m₃).

The density of the liquid (ρ) is calculated using the following formula: ρ = [(m₃ - m₁) / (m₂ -

m₁)] * ρ_water where ρ_water is the density of water at the experimental temperature.

Measurement of Refractive Index (Abbe Refractometer)
The refractive index is a measure of how much light is bent, or refracted, when it enters a

substance. It is a characteristic property of a substance.

Apparatus:
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Abbe refractometer

Constant temperature water bath

Dropper

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index.

A few drops of 3-Methoxybenzoyl chloride are placed on the prism of the refractometer.

The prisms are closed and the instrument is adjusted to bring the dividing line between the

light and dark fields into the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale.

The temperature at which the measurement is taken is recorded, as the refractive index is

temperature-dependent.

Visualizing Experimental Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of an

acyl chloride like 3-Methoxybenzoyl chloride, a common procedure in organic chemistry

laboratories.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b122103?utm_src=pdf-body
https://www.benchchem.com/product/b122103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Synthesis and Purification of 3-Methoxybenzoyl Chloride
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Caption: Synthesis and purification workflow for 3-Methoxybenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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